Cas no 1215817-30-3 (6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: 6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1215817-30-3
• MF: C₁₈H₂₂ClN₃O₂S
• MW: 379.904181957245
• CID: 6411281
• PubChem ID: 16798233
• Update Time: 2025-07-15

6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• 6-ethyl-2-(4-methylbenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• 1215817-30-3
• 6-ethyl-2-[(4-methylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• 6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• AKOS026678057
• SR-01000006651
• SR-01000006651-1
• F0526-1169

• Inchi： 1S/C18H21N3O2S.ClH/c1-3-21-9-8-13-14(10-21)24-18(15(13)16(19)22)20-17(23)12-6-4-11(2)5-7-12;/h4-7H,3,8-10H2,1-2H3,(H2,19,22)(H,20,23);1H
• InChI Key： HFCLLSYOJHUTIX-UHFFFAOYSA-N
• SMILES： C(C1=C(SC2CN(CC)CCC1=2)NC(C1C=CC(C)=CC=1)=O)(=O)N.Cl

Computed Properties

• Exact Mass: 379.1121258g/mol
• Monoisotopic Mass: 379.1121258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

Research Brief on 6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS: 1215817-30-3)

This research brief provides an overview of the latest advancements and findings related to the compound 6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS: 1215817-30-3). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. The brief synthesizes recent studies, highlighting key aspects such as molecular mechanisms, pharmacological properties, and clinical relevance.

The compound, identified by its CAS number 1215817-30-3, belongs to a class of thienopyridine derivatives, which are known for their diverse biological activities. Recent research has focused on elucidating its molecular structure, binding affinities, and interactions with biological targets. Studies have demonstrated its efficacy in modulating specific signaling pathways, making it a promising candidate for drug development in areas such as oncology and neurology.

One of the most notable findings is the compound's role as a potent inhibitor of certain kinases, which are critical in cell proliferation and survival. In vitro and in vivo experiments have shown that 6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride effectively suppresses tumor growth in various cancer models. These results underscore its potential as a targeted therapy for malignancies with dysregulated kinase activity.

Further investigations have explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for understanding its bioavailability and optimizing dosage regimens for future clinical trials. Preliminary data suggest favorable pharmacokinetic characteristics, such as good oral bioavailability and a manageable half-life, which enhance its candidacy for further development.

In addition to its anticancer properties, recent research has also investigated the compound's neuroprotective effects. Animal models of neurodegenerative diseases have shown that the compound can mitigate neuronal damage and improve cognitive function. These findings open new avenues for its application in treating conditions like Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in translating preclinical findings into clinical applications. Issues such as toxicity, off-target effects, and formulation stability need to be addressed. Ongoing research is focused on optimizing the compound's structure to enhance its selectivity and reduce adverse effects while maintaining its therapeutic efficacy.

In conclusion, 6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS: 1215817-30-3) represents a significant advancement in chemical biology and pharmaceutical research. Its multifaceted biological activities and potential therapeutic applications make it a compound of great interest. Continued research and development efforts are expected to further elucidate its mechanisms and pave the way for its clinical use.